Cas no 401589-80-8 (N1-phenylpiperidine-1,4-dicarboxamide)

• Product Name: N1-phenylpiperidine-1,4-dicarboxamide
• CAS No: 401589-80-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD00861195
• CID: 5671416
• PubChem ID: 769265
• Update Time: 2025-05-21

N1-phenylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-phenylpiperidine-1,4-dicarboxamide
• 1,4-Piperidinedicarboxamide, N1-phenyl-
• Cambridge id 7122779
• CS-0243804
• EN300-26859586
• MLS000088335
• HMS2360G11
• AKOS000599675
• T0J
• Z33545544
• N~1~-phenylpiperidine-1,4-dicarboxamide
• STL200004
• SMR000071611
• 1-N-phenylpiperidine-1,4-dicarboxamide
• CHEMBL1569611
• N~1~-phenyl-1,4-piperidinedicarboxamide
• 401589-80-8
• SDCCGMLS-0038840.P002

• MDL： MFCD00861195
• Inchi： 1S/C13H17N3O2/c14-12(17)10-6-8-16(9-7-10)13(18)15-11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H2,14,17)(H,15,18)
• InChI Key： OSBGPHZLIBZPGJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(NC2C=CC=CC=2)=O)CC1)N

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 553.4±43.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on N1-phenylpiperidine-1,4-dicarboxamide

N1-Phenylpiperidine-1,4-Dicarboxamide: A Comprehensive Overview

The compound N1-phenylpiperidine-1,4-dicarboxamide, identified by the CAS number 401589-80-8, is a versatile organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique structural and functional properties. The molecule consists of a piperidine ring substituted with two carboxamide groups at the 1 and 4 positions, along with a phenyl group attached to the nitrogen atom at position 1. This combination of functional groups imparts the molecule with a range of interesting chemical and physical properties.

Recent studies have highlighted the importance of N1-phenylpiperidine-1,4-dicarboxamide in drug delivery systems. The presence of carboxamide groups allows for the formation of hydrogen bonds, which can enhance the solubility and bioavailability of drugs when incorporated into formulations. Moreover, the phenyl group contributes to the hydrophobicity of the molecule, making it suitable for applications in lipid-based drug delivery systems. Researchers have explored its potential as a carrier for poorly water-soluble drugs, demonstrating improved pharmacokinetic profiles in preclinical models.

In addition to its role in drug delivery, N1-phenylpiperidine-1,4-dicarboxamide has shown promise in polymer chemistry. The molecule's ability to form amide bonds makes it an ideal candidate for synthesizing polyamides with tailored mechanical and thermal properties. Recent advancements in polymer synthesis have utilized this compound as a building block for creating biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of N1-phenylpiperidine-1,4-dicarboxamide typically involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Researchers have optimized synthetic pathways to improve yield and purity, ensuring scalability for industrial applications. The compound's stability under various reaction conditions has also been extensively studied, providing insights into its suitability for large-scale production.

From an environmental perspective, N1-phenylpiperidine-1,4-dicarboxamide exhibits biodegradability under specific conditions, making it an eco-friendly alternative to traditional synthetic polymers. Studies have demonstrated that the compound can be effectively degraded by microbial communities in controlled environments, reducing its environmental footprint compared to non-biodegradable materials.

In conclusion, N1-phenylpiperidine-1,4-dicarboxamide (CAS No: 401589-80-8) is a multifaceted compound with applications spanning drug delivery systems, polymer chemistry, and sustainable materials science. Its unique combination of functional groups and favorable properties positions it as a valuable tool in advancing modern chemical technologies. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in various industries.